Cas no 1146080-79-6 (2-(2-Bromo-pyridin-3-yloxy)-pyrimidine)

• Product Name: 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine
• CAS No: 1146080-79-6
• MF: C₉H₆BrN₃O
• MW: 252.067440509796
• CID: 2189058
• PubChem ID: 45789068
• Update Time: 2025-10-22

2-(2-Bromo-pyridin-3-yloxy)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine
• 2-(2-bromopyridin-3-yl)oxypyrimidine
• 2-(2-BroMo-pyridin-3-yloxy)-pyriMidine, 98+% C9H6BrN3O, MW: 252.07
• 1146080-79-6
• DB-312491
• DTXSID50671845
• 2-[(2-Bromopyridin-3-yl)oxy]pyrimidine
• AKOS015941480

• MDL： MFCD11915963
• Inchi： 1S/C9H6BrN3O/c10-8-7(3-1-4-11-8)14-9-12-5-2-6-13-9/h1-6H
• InChI Key： WKUXGTBJENIFMU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)OC1N=CC=CN=1

Computed Properties

• Exact Mass: 250.96942g/mol
• Monoisotopic Mass: 250.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.617

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine

Introduction to 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine (CAS No. 1146080-79-6)

2-(2-Bromo-pyridin-3-yloxy)-pyrimidine, identified by the chemical identifier CAS No. 1146080-79-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound belongs to the pyrimidine family, a class of molecules widely recognized for their biological activity and utility in drug development. The structural features of 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine, particularly the presence of a bromo substituent on the pyridine ring and an oxyalkyl linkage to another pyrimidine moiety, make it a versatile intermediate in synthetic chemistry.

The compound’s molecular structure, characterized by a bromine atom at the 2-position of a pyridine ring connected to a pyrimidine ring via an oxygen atom, positions it as a valuable building block in medicinal chemistry. The bromine atom, in particular, serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This property has made 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine a subject of interest in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids, and modifications to their structure can lead to compounds with enhanced pharmacological properties. The specific arrangement of atoms in 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine suggests potential applications in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds.

One of the most compelling aspects of 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine is its role as a precursor in the synthesis of more complex molecules. The bromo-substituted pyridine ring can undergo various chemical transformations, including cross-coupling reactions, which are pivotal in modern drug discovery. These reactions allow for the introduction of diverse functional groups, thereby tailoring the properties of the final product to meet specific therapeutic requirements.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient functionalization of the bromo-substituted pyridine ring, leading to novel derivatives with enhanced biological activity. Such methodologies have been instrumental in developing drugs that target specific disease pathways.

The compound’s relevance extends beyond pharmaceutical applications. In agrochemical research, pyrimidine derivatives have shown promise as herbicides and pesticides due to their ability to interfere with essential biological processes in plants and pests. 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine could serve as a key intermediate in synthesizing next-generation agrochemicals that are more effective and environmentally friendly.

From a chemical synthesis perspective, 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine exemplifies the elegance of heterocyclic chemistry. The interplay between electronic and steric effects in its structure influences its reactivity and makes it an intriguing subject for study. Researchers continue to explore new synthetic routes to optimize its production and application.

The growing body of literature on pyrimidine derivatives underscores their significance in modern chemistry. Studies have demonstrated that modifications to the core pyrimidine scaffold can lead to compounds with improved pharmacokinetic profiles and reduced toxicity. This underscores the importance of compounds like 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine as tools for developing safer and more effective drugs.

In conclusion, 2-(2-Bromo-pyridin-3-yloxy)-pyrimidine (CAS No. 1146080-79-6) represents a critical compound in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents and agrochemicals. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand, further solidifying its role as a cornerstone in medicinal chemistry.